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Compound of Interest

Compound Name: 2-Hydroxyphenazine

Cat. No.: B1496473 Get Quote

For Immediate Reference: Treat 2-Hydroxyphenazine as a hazardous chemical waste. Do not

dispose of it down the drain or in regular trash. Researchers, scientists, and drug development

professionals must adhere to strict protocols for the disposal of 2-Hydroxyphenazine to

ensure laboratory safety and environmental protection. This guide provides essential, step-by-

step procedures for the proper management of 2-Hydroxyphenazine waste.

Summary of Hazards and Disposal
Recommendations
The following table summarizes the known hazards of 2-Hydroxyphenazine and related

compounds, which inform the recommended disposal procedures. Due to the potential for

toxicity and environmental harm, a cautious approach is mandatory.
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Hazard Profile Disposal Recommendation

Toxicity

A related compound, 2-Hydroxyphenazine 5,10-

Dioxide, is harmful if swallowed.[1] The isomer

1-Hydroxyphenazine is also harmful if

swallowed. While specific data for 2-

Hydroxyphenazine is limited, it should be

handled as a toxic substance.

Irritation

The isomer 1-Hydroxyphenazine is known to

cause skin and eye irritation.[2] Direct contact

with 2-Hydroxyphenazine should be avoided.

Environmental

Discharge into the environment must be

avoided.[3] Do not allow the chemical to enter

drains.[3]

Genetic Defects
1-Hydroxyphenazine is suspected of causing

genetic defects.[2]

Step-by-Step Disposal Protocol
Adherence to the following procedural steps is critical for the safe disposal of 2-
Hydroxyphenazine waste.

Waste Identification and Segregation:

Treat all materials contaminated with 2-Hydroxyphenazine, including unused product,

solutions, and contaminated labware (e.g., pipette tips, gloves, and empty containers), as

hazardous waste.

Segregate 2-Hydroxyphenazine waste from other waste streams to prevent unintended

chemical reactions.

Containerization:

Collect 2-Hydroxyphenazine waste in a designated, leak-proof, and chemically

compatible container.
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The container must be clearly labeled with the words "Hazardous Waste" and the full

chemical name, "2-Hydroxyphenazine." Avoid using abbreviations or chemical formulas.

Ensure the container is kept securely closed except when adding waste.

Labeling:

The hazardous waste label must include:

The full chemical name: "2-Hydroxyphenazine."

The words "Hazardous Waste."

Accumulation start date.

The name and contact information of the principal investigator or laboratory supervisor.

The laboratory room number.

Storage:

Store the sealed and labeled hazardous waste container in a designated, secure area

within the laboratory.

This storage area should be away from general laboratory traffic and incompatible

materials.

Disposal Request:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the 2-Hydroxyphenazine waste.

Do not attempt to transport the hazardous waste outside of the laboratory.

Decontamination of Empty Containers:

If a container that held 2-Hydroxyphenazine is to be disposed of as non-hazardous

waste, it must be triple-rinsed with a suitable solvent.
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The rinsate from this cleaning process must be collected and disposed of as hazardous

waste.

Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of 2-
Hydroxyphenazine.
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Figure 1. Workflow for the proper disposal of 2-Hydroxyphenazine waste.

By following these procedures, laboratory professionals can ensure the safe and compliant

disposal of 2-Hydroxyphenazine, thereby protecting themselves, their colleagues, and the

environment. Always consult your institution's specific chemical hygiene plan and EHS

guidelines for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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